2-(methylthio)furan

• IUPAC Name: 2-methylsulfanylfuran
• InChI: InChI=1S/C5H6OS/c1-7-5-3-2-4-6-5/h2-4H,1H3
• InChI Key: QNQUVXCNWQTHHY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CO1
• Molecular Formula: C5H6OS
• DSSTOX Substance ID: DTXSID20156992
• Molecular Weight: 114.17 g/mol
• CAS No.: 13129-38-9

Description

Furan, 2-(methylthio)- is a chemical compound with the molecular formula C₆H₈OS . It is also known by other names, including furfuryl methyl sulfide , 2-furfuryl methyl sulfide , and 2-(methylsulfanyl)methylfuran . This compound belongs to the furan class and contains a sulfur atom.

Scientific Research Applications

Synthesis of Complex Molecules

• Facile Synthesis of Derivatives: 2-(Methylthio)furan derivatives can be synthesized efficiently, as demonstrated in a study where 3-methylthio-substituted furans and related compounds were prepared using readily available aryl methyl ketones. This process involved a domino process involving the reduction of the double bond followed by Paal-Knorr furan synthesis, showing the chemical's versatility in organic synthesis (Yin et al., 2008).

Medicinal Chemistry and Synthesis of Bioactive Compounds

• Intriguing Bioactive Syntheses: this compound has been used in the synthesis of bioactive compounds, such as the synthesis of (+/-)-stenine, showcasing its relevance in medicinal chemistry. The synthesis involved cyclic 2-(methylthio)-5-amidofurans undergoing an intramolecular Diels-Alder reaction, leading to tricyclic lactams, which are significant in pharmaceutical research (Padwa & Ginn, 2005).

Material Science and Engineering

• Development of Advanced Materials: In material science, this compound derivatives have been used in synthesizing diverse materials. For example, trifluoromethylbenzo[b]furans were synthesized from phenols, highlighting the role of this compound in creating novel materials with potentially unique properties (Kobatake et al., 2010).

Mechanism of Action

Target of Action

This compound, also known as “2-(methylthio)furan”, is a furan derivative . Furan derivatives are known to have a wide range of biological and pharmacological properties

Mode of Action

It’s worth noting that furan derivatives have been found to exhibit a variety of therapeutic effects, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer activities . The specific interactions of “Furan, 2-(methylthio)-” with its targets that result in these effects are currently unknown and may be a topic of future research.

Biochemical Pathways

Furan derivatives are known to interact with a variety of biochemical pathways due to their diverse therapeutic effects

Result of Action

Furan derivatives are known to have a wide range of therapeutic effects . The specific molecular and cellular effects of “Furan, 2-(methylthio)-” that result in these therapeutic effects are currently unknown and may be a topic of future research.

Customer Q & A

Q1: How does the presence of 2-(methylthio)furan in coffee relate to the roasting process?

A1: [] Research indicates that this compound is one of the major volatile compounds detected in coffee after the roasting process. Specifically, spouted bed roasting (SBR) followed by cryo-assisted cooling and grinding was found to retain higher concentrations of this compound compared to conventional drum roasting (CDR). This suggests that the specific roasting method can significantly influence the presence and concentration of this compound in the final coffee product. You can read more about this in the paper titled "Theoretical and Experimental Studies on Cryo-assisted Spouted bed Roasting of coffee beans." []

Q2: How does the dipole moment of this compound compare to its structural analogs containing other chalcogens?

A2: [] Studies on the electric dipole moments of various heterocyclic compounds revealed that the mesomeric moment, which reflects the electron delocalization within the ring, follows a specific order: thiophene > selenophene > tellurophene > furan. This suggests that the nature of the heteroatom within the ring significantly influences the electron distribution and consequently the dipole moment. The study further examined the conformational aspects of 2-substituted derivatives of these heterocycles, including this compound, providing insights into the spatial arrangement of the substituent groups and their impact on the overall molecular properties. This research can be found in the paper "A comparative study of electric dipole moments of 2-substituted derivatives of furan, thiophen, selenophen, and tellurophen". []